Cas no 1216102-10-1 (4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride)

• Product Name: 4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride
• CAS No: 1216102-10-1
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 1038787
• PubChem ID: 70701076
• Update Time: 2025-11-01

4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride
• 1216102-10-1
• 4,5,6,7-Tetrahydro-1-benzothiophen-2-amine--hydrogen chloride (1/1)
• 4,5,6,7-Tetrahydrobenzo[b]thiophen-2-aminehydrochloride
• DTXSID10743855
• 4,5,6,7-tetrahydro-1-benzothiophen-2-amine;hydrochloride

• MDL： MFCD12402290
• Inchi： 1S/C8H11NS.ClH/c9-8-5-6-3-1-2-4-7(6)10-8;/h5H,1-4,9H2;1H
• InChI Key： KOCKWCWDPPHNBR-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CC2=C1CCCC2)N

Computed Properties

• Exact Mass: 189.0378983g/mol
• Monoisotopic Mass: 189.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride

4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride (CAS No. 1216102-10-1): A Comprehensive Overview

4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride, identified by its CAS number 1216102-10-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines and has garnered attention due to its potential biological activities and structural features that make it a valuable scaffold for drug discovery. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various applications in preclinical and clinical studies.

The< strong>Tetrahydrobenzo[b]thiophen-2-amine moiety is a key pharmacophore in this molecule, contributing to its unique chemical properties and biological interactions. The benzo[b]thiophene ring system is a well-known structural motif in many bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. The presence of an amine group at the 2-position of the thiophene ring further enhances its potential as a pharmacological target.

In recent years, there has been growing interest in developing novel therapeutic agents based on< strong>heterocyclic amine structures. These compounds have shown promise in various disease models due to their ability to interact with biological targets in multiple ways. The< strong>4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride compound has been studied for its potential role in modulating enzyme activity and receptor binding, which are crucial mechanisms in drug action.

One of the most compelling aspects of< strong>CAS No. 1216102-10-1 is its structural diversity, which allows for modifications that can fine-tune its pharmacological properties. Researchers have explored various derivatives of this compound to enhance its efficacy and reduce potential side effects. These modifications often involve altering the substituents on the benzo[b]thiophene ring or introducing additional functional groups to improve bioavailability and target specificity.

The< strong>hydrochloride salt form of this compound is particularly advantageous in pharmaceutical applications. The chloride ion helps to stabilize the amine group, preventing unwanted degradation and improving shelf life. Additionally, the salt form enhances solubility in aqueous solutions, which is essential for formulation development and administration routes such as oral or intravenous delivery.

Recent studies have highlighted the< strong>Tetrahydrobenzo[b]thiophen-2-amine scaffold's potential in addressing neurological disorders. The ability of this compound to cross the blood-brain barrier and interact with central nervous system receptors makes it a promising candidate for treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. Preclinical trials have demonstrated encouraging results regarding its ability to modulate neurotransmitter activity and protect against neurodegeneration.

In addition to neurological applications,< strong>CAS No. 1216102-10-1 has shown promise in oncology research. The< strong>4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride compound has been investigated for its potential to inhibit kinases and other enzymes involved in cancer cell proliferation. Its ability to disrupt signaling pathways critical for tumor growth makes it an attractive candidate for further development into anticancer therapies.

The synthesis of< strong>Tetrahydrobenzo[b]thiophen-2-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzo[b]thiophene core efficiently. These methods not only improve the overall yield but also minimize byproduct formation, making the process more sustainable and scalable for industrial production.

The pharmacokinetic properties of< strong>CAS No. 1216102-10-1 are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Studies have shown that the hydrochloride salt form exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration.

In conclusion,< strong>4,5,6,7-Tetrahydrobenzo[b]thiophen-2-amine hydrochloride represents a significant advancement in pharmaceutical research due to its versatile structure and promising biological activities. Its potential applications in treating neurological disorders and cancer make it a valuable compound for further investigation. As research continues to uncover new insights into its mechanisms of action and optimize its formulation, this compound holds great promise for improving patient outcomes in various therapeutic areas.